Cas no 1342974-06-4 (N,N-dimethylimidazo1,2-apyridine-2-carboxamide)

• Product Name: N,N-dimethylimidazo1,2-apyridine-2-carboxamide
• CAS No: 1342974-06-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5159203
• PubChem ID: 60692372
• Update Time: 2025-07-01

N,N-dimethylimidazo1,2-apyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethylimidazo[1,2-a]pyridine-2-carboxamide
• N,N-dimethylimidazo1,2-apyridine-2-carboxamide

• Inchi： 1S/C10H11N3O/c1-12(2)10(14)8-7-13-6-4-3-5-9(13)11-8/h3-7H,1-2H3
• InChI Key： ZOAVZSRYRDBAQE-UHFFFAOYSA-N
• SMILES： O=C(C1=CN2C=CC=CC2=N1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.6
• Topological Polar Surface Area: 37.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N,N-dimethylimidazo1,2-apyridine-2-carboxamide

N,N-Dimethylimidazo[1,2-a]Pyridine-2-Carboxamide: A Comprehensive Overview

The compound N,N-Dimethylimidazo[1,2-a]Pyridine-2-Carboxamide (CAS No. 1342974-06-4) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of imidazopyridines, which are known for their aromaticity and versatile chemical properties. The CAS No. 1342974-06-4 serves as a universally recognized identifier for this compound, ensuring consistency in scientific communication and research.

Recent studies have highlighted the significance of N,N-Dimethylimidazo[1,2-a]Pyridine-2-Carboxamide in the realm of organic synthesis and material science. Its structure, characterized by a fused imidazole and pyridine ring system, makes it an attractive candidate for exploring novel chemical reactions and material properties. Researchers have demonstrated that this compound exhibits remarkable stability under various conditions, making it suitable for applications in high-performance materials and advanced chemical systems.

One of the most intriguing aspects of N,N-Dimethylimidazo[1,2-a]Pyridine-2-Carboxamide is its ability to act as a versatile building block in organic synthesis. By leveraging its unique electronic properties, chemists have successfully incorporated this compound into the design of complex molecules with tailored functionalities. For instance, recent research has shown that this compound can serve as a precursor for the synthesis of advanced polymers and coordination compounds, opening new avenues for material innovation.

In addition to its synthetic applications, N,N-Dimethylimidazo[1,2-a]Pyridine-2-Carboxamide has also garnered attention in the field of pharmacology. Preliminary studies suggest that this compound may possess bioactive properties, making it a potential candidate for drug discovery efforts. Its ability to interact with biological systems in a controlled manner has inspired researchers to explore its potential as a lead compound for developing new therapeutic agents.

The synthesis of N,N-Dimethylimidazo[1,2-a]Pyridine-2-Carboxamide involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability. These developments have paved the way for large-scale production and broader application across industries.

Furthermore, the structural flexibility of N,N-Dimethylimidazo[1,2-a]Pyridine-2-Carboxamide allows for easy functionalization, enabling researchers to tailor its properties for specific applications. For example, modifications to the imidazole or pyridine rings can significantly alter the compound's electronic characteristics, making it suitable for use in electronic devices or energy storage systems.

Looking ahead, the continued exploration of N,N-Dimethylimidazo[1,2-a]Pyridine-2-Carboxamide is expected to unlock new possibilities in materials science and pharmaceutical research. Its unique combination of stability, reactivity, and structural versatility positions it as a key player in the development of next-generation materials and therapeutic agents.

In conclusion, N,N-Dimethylimidazo[1,2-a]Pyridine-2-Carboxamide (CAS No. 1342974-06-4) is a compelling molecule with vast potential across multiple disciplines. As research progresses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and beyond.